Cas no 951572-70-6 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide
• CAS No: 951572-70-6
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 6321777
• PubChem ID: 16926973
• Update Time: 2025-06-13

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide
• AKOS002014570
• F2384-0280
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)cyclohexanecarboxamide
• 951572-70-6

• Inchi： 1S/C20H28N2O2/c1-2-3-13-22-18-11-10-17(14-16(18)9-12-19(22)23)21-20(24)15-7-5-4-6-8-15/h10-11,14-15H,2-9,12-13H2,1H3,(H,21,24)
• InChI Key： QEZVOXXPZZJBNK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC2=C(C=1)CCC(N2CCCC)=O

Computed Properties

• Exact Mass: 328.215078140g/mol
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide

N-(1-Butyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-yl)cyclohexanecarboxamide (CAS No. 951572-70-6): An Overview of Its Structure, Properties, and Applications

N-(1-Butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide (CAS No. 951572-70-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexanecarboxamides and is characterized by a cyclohexane ring linked to a tetrahydroquinoline moiety through an amide bond. The presence of the butyl group and the oxo functionality further enhances its chemical diversity and biological activity.

The molecular formula of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide is C₁₈H₂₅NO₃, with a molecular weight of approximately 303.40 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental protocols in both academic and industrial settings.

Recent studies have highlighted the potential of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The mechanism of action involves the modulation of microtubule dynamics and the stabilization of neuronal membranes, thereby reducing oxidative stress and inflammation.

In addition to its neuroprotective properties, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide has shown promise in the field of cancer research. A recent investigation published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in various cancer cell lines suggests that this compound could be a valuable lead for developing novel anticancer agents.

The pharmacokinetic profile of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as a therapeutic agent. However, ongoing research is necessary to optimize its pharmacokinetic parameters and to evaluate its safety and efficacy in clinical trials.

The synthetic route for preparing N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide involves several well-established chemical transformations. The synthesis typically starts with the formation of the tetrahydroquinoline core through a multistep process involving condensation reactions and subsequent reduction steps. The cyclohexanecarboxylic acid is then coupled with the tetrahydroquinoline derivative using standard amide coupling techniques such as those employing N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl).

The structural characterization of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclohexanecarboxamide has been confirmed using various spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational preferences of the compound.

In conclusion, N-(1-butyl-2-o xo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) cyclohexanecarboxamide (CAS No . 951572 - 70 - 6 ) represents a promising compound with diverse biological activities . Its potential applications in neurodegenerative diseases and cancer therapy warrant further investigation . Ongoing research efforts aim to optimize its pharmacological properties and to advance its development as a therapeutic agent .